Cas no 100054-24-8 (Pyridine,5-ethyl-2-methyl-4-(1-methylethyl)-)

• Product Name: Pyridine,5-ethyl-2-methyl-4-(1-methylethyl)-
• CAS No: 100054-24-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 123921
• Update Time: 2022-09-23

Pyridine,5-ethyl-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-ethyl-2-methyl-4-(1-methylethyl)-
• 2-Picoline,5-ethyl-4-isopropyl-(6CI)

• Inchi： 1S/C11H17N/c1-5-10-7-12-9(4)6-11(10)8(2)3/h6-8H,5H2,1-4H3
• InChI Key： IGQRUHNAKALMHY-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(CC)C(C(C)C)=C1

Computed Properties

• Exact Mass: 163.1361g/mol
• Monoisotopic Mass: 163.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.26g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų